Cas no 953851-00-8 (5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 953851-00-8
• MF: C₁₇H₁₅ClN₆O₂
• MW: 370.793001413345
• CID: 5431352
• PubChem ID: 17015837
• Update Time: 2025-11-07

5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide
• SDCCGSBI-0133785.P001
• AKOS002327564
• N-(4-acetamidophenyl)-5-amino-1-(3-chlorophenyl)triazole-4-carboxamide
• 953851-00-8
• STL111965
• N-(4-acetamidophenyl)-5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• N-[4-(acetylamino)phenyl]-5-amino-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
• F3375-0756
• VU0612879-1

• Inchi： 1S/C17H15ClN6O2/c1-10(25)20-12-5-7-13(8-6-12)21-17(26)15-16(19)24(23-22-15)14-4-2-3-11(18)9-14/h2-9H,19H2,1H3,(H,20,25)(H,21,26)
• InChI Key： HEZNDUULGIVIOD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(N)=C(C(NC2=CC=C(NC(C)=O)C=C2)=O)N=N1

Computed Properties

• Exact Mass: 370.0945014g/mol
• Monoisotopic Mass: 370.0945014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.04±0.70(Predicted)

Additional information on 5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(3-Chlorophenyl)-N-(4-Acetamidophenyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 953851-00-8)

5-Amino-1-(3-Chlorophenyl)-N-(4-Acetamidophenyl)-1H-1,2,3-Triazole-4-Carboxamide, also known by its CAS registry number CAS No. 953851-00-8, is a highly specialized organic compound with a complex structure and diverse applications in the field of chemical synthesis and drug development. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties and stability.

The molecular structure of this compound is characterized by a 1,2,3-triazole ring system substituted with an amino group at position 5 and a chlorophenyl group at position 1. Additionally, the nitrogen atom at position 4 is substituted with an acetamidophenyl group. This substitution pattern imparts the molecule with a high degree of functional group diversity, making it an ideal candidate for further chemical modifications and applications in medicinal chemistry.

Recent studies have highlighted the potential of 5-amino substituted triazoles as building blocks for constructing bioactive molecules. For instance, researchers have explored the use of this compound in the development of kinase inhibitors, which are critical targets in cancer therapy. The amino group at position 5 provides a site for further functionalization, enabling the introduction of additional bioactive moieties that can enhance the compound's pharmacological properties.

In terms of synthesis, this compound can be prepared via a variety of methods, including click chemistry approaches such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). These methods are highly efficient and selective, making them suitable for large-scale production in pharmaceutical settings. The presence of the chlorophenyl group also introduces steric and electronic effects that can be exploited to modulate the compound's reactivity and selectivity in various chemical reactions.

The application of N-(4-acetamidophenyl) substituents in this compound has been shown to enhance its solubility and bioavailability. This is particularly important in drug design, where poor solubility often limits the effectiveness of potential therapeutic agents. By incorporating such substituents, chemists can improve the pharmacokinetic profile of the compound, making it more suitable for oral administration or other delivery routes.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the potential binding affinities of this compound to various protein targets. Molecular docking studies have revealed that the triazole ring system can interact favorably with specific residues in protein binding pockets, suggesting its potential as a lead compound for drug discovery efforts.

In conclusion, CAS No. 953851-00-8, or 5-amino-1-(3-chlorophenyl)-N-(4-acetamidophenyl)-1H-1,2,3-triazole-4-carboxamide, represents a versatile platform for chemical innovation. Its unique structure and functional groups make it an invaluable tool in modern drug discovery and development processes. As research continues to uncover new applications and optimization strategies for this compound, its role in advancing therapeutic interventions is expected to grow significantly.